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Compound of Interest

Compound Name: Dimethylcarbamyl bromide

Cat. No.: B15486130

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carbamoylation is a crucial chemical transformation in organic synthesis and drug
development, enabling the introduction of a carbamoyl moiety onto various nucleophiles. This
modification can significantly alter the physicochemical and pharmacological properties of a
molecule, impacting its solubility, stability, and biological activity. Dimethylcarbamyl bromide
is a highly reactive reagent used for the dimethylcarbamoylation of alcohols, phenols, amines,
and thiols. Its reactivity is generally higher than its chloride counterpart, dimethylcarbamoyl
chloride, due to the better leaving group nature of the bromide ion.

These application notes provide a comprehensive guide to performing carbamoylation
reactions using dimethylcarbamyl bromide. The protocols detailed below are intended for
laboratory scale and should be conducted by trained personnel with strict adherence to safety
precautions.

Safety Precautions

DANGER: Dimethylcarbamyl bromide is expected to be a highly toxic, corrosive, and
potentially carcinogenic compound, similar to dimethylcarbamoyl chloride.[1] All manipulations
must be performed in a well-ventilated chemical fume hood. Personal protective equipment
(PPE), including a lab coat, safety goggles, and appropriate chemical-resistant gloves, must be
worn at all times.[1]
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Handling:

Avoid inhalation of vapors and contact with skin and eyes.[1]

Use a properly functioning chemical fume hood.

Keep the reagent container tightly closed when not in use.

In case of accidental contact, immediately flush the affected area with copious amounts of
water and seek medical attention.

Disposal:

» All waste materials, including residual reagent, reaction mixtures, and contaminated
materials, must be disposed of as hazardous waste according to institutional and local
regulations.

Reaction Mechanism

The carbamoylation reaction with dimethylcarbamyl bromide proceeds through a nucleophilic
acyl substitution mechanism. The nucleophile (e.g., an alcohol, amine, or thiol) attacks the
electrophilic carbonyl carbon of the dimethylcarbamyl bromide. This is followed by the
departure of the bromide leaving group, resulting in the formation of the corresponding
carbamate, urea, or thiocarbamate.

Caption: General reaction mechanism for carbamoylation.
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Lead Compound Carbamoylation with Modified Compound ——
(with -OH, -NHz, -SH) (CHs)2NCOBr (with Carbamoyl Group)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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